3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 3,6,8-trimethyl-1,2,3,4-tetrahydroquinoline
• InChI: InChI=1S/C12H17N/c1-8-4-10(3)12-11(5-8)6-9(2)7-13-12/h4-5,9,13H,6-7H2,1-3H3
• InChI Key: VFRGBCLUUGUQJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC(=CC(=C2NC1)C)C

Description

3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline (3,6,8-Trimethyl-THQ) is a substituted tetrahydroquinoline derivative characterized by methyl groups at the 3-, 6-, and 8-positions of the tetrahydroquinoline scaffold. Tetrahydroquinolines (THQs) are heterocyclic compounds with a partially hydrogenated quinoline structure, widely recognized for their pharmacological, agrochemical, and industrial applications . The substitution pattern—specifically the nature, number, and position of substituents—plays a critical role in modulating their biochemical activity, stability, and synthetic accessibility.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the condensation of 2,4,6-trimethylbenzaldehyde with an amine, followed by cyclization using an acid catalyst. The reaction is usually carried out under reflux conditions to ensure complete cyclization.

Industrial Production Methods: In an industrial setting, the production of 3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline may involve continuous flow processes to enhance yield and efficiency. The use of high-pressure reactors and optimized catalysts can further improve the production rate and purity of the compound.

Chemical Reactions Analysis

Types of Reactions: 3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of dihydroquinoline derivatives.

Substitution: Electrophilic substitution reactions can introduce different functional groups onto the quinoline ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products: The major products formed from these reactions include various substituted quinoline and dihydroquinoline derivatives, which can have distinct chemical and physical properties.

Scientific Research Applications

3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline has several applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of more complex quinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly for neuroprotective agents.

Industry: It is used in the production of dyes, pigments, and other materials due to its stable chemical structure.

Mechanism of Action

The mechanism of action of 3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline involves its interaction with specific molecular targets and pathways. For instance, its antioxidant properties are attributed to its ability to scavenge free radicals and enhance the activity of antioxidant enzymes. The compound may also modulate signaling pathways involved in inflammation and apoptosis, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Key Observations :

• Substituent Position : Bulky substituents near the nitrogen atom (e.g., 2,2,4-trimethyl-THQ) enhance antioxidant activity but complicate lithiation reactions unless solvents like THF are used .
• Synthetic Flexibility: 2,2,4-Trimethyl-THQ derivatives are synthesized via alkylation or Grignard reactions with yields >70%, whereas 8-methyl-THQ requires regioselective reduction of quinoline precursors .

Functionalized THQs

Compound Name	Functional Group	Key Properties/Applications	Synthesis Method (Yield)	Reference ID
2-Methyl-5-hydroxy-THQ	2-methyl, 5-hydroxy	Analgesic activity (1/8 potency of morphine)	Reduction of dihydroquinolinones
THQ-2-phosphonic acid	2-phosphonic acid	Chelating agent; corrosion inhibitor	Hydrophosphonylation of quinoline (74% yield)
8-Bromo-2,2,4-trimethyl-THQ	8-bromo, 2,2,4-methyl	Suzuki coupling precursor for triarylquinolines	Bromination with NBS

Key Observations :

• Bioactivity : Hydroxy and phosphonic acid groups significantly alter pharmacological profiles. For example, 2-methyl-5-hydroxy-THQ exhibits potent analgesic effects, while phosphonic acid derivatives are used in metal ion chelation .
• Reactivity: Brominated THQs (e.g., 8-bromo-2,2,4-trimethyl-THQ) serve as intermediates in cross-coupling reactions to synthesize triarylquinolines, highlighting their utility in medicinal chemistry .

N-Substituted THQs

Compound Name	N-Substituent	Key Properties/Applications	Synthesis Method (Yield)	Reference ID
N-(2-hydroxypropyl)-2,2,4,7-tetramethyl-THQ	2-hydroxypropyl	Antioxidant in lubricants and hydraulic oils	Alkylation of THQ with epoxy derivatives
N-Cbz-THQ derivatives	Benzyloxycarbonyl	Intermediates for α-aminophosphonic acids	Hydrophosphonylation (74% yield)

Key Observations :

• Industrial Utility: N-substituted THQs with hydroxy or thioether groups (e.g., N-[2-hydroxy-3-(tert-nonylthio)-propyl]-THQ) are patented as antioxidants in lubricants, demonstrating superior thermal stability .

Biological Activity

3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline (TMTHQ) is a nitrogen-containing heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of TMTHQ, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

TMTHQ has the molecular formula $C_{12}H_{17}N$ and a molecular weight of 189.27 g/mol. Its structure features a tetrahydroquinoline core with three methyl groups at positions 3, 6, and 8, which influence its biological activity and pharmacokinetic properties.

Property	Value
Molecular Formula	C12H17N
Molecular Weight	189.27 g/mol
IUPAC Name	3,6,8-Trimethyl-1,2,3,4-tetrahydroquinoline
Canonical SMILES	CC(C)C1=CC(N)=C(C)C=C1

Antimicrobial Activity

Research indicates that TMTHQ exhibits antimicrobial properties against various pathogens. A study demonstrated its effectiveness against Gram-positive and Gram-negative bacteria. The compound's mechanism involves disrupting bacterial cell membranes and inhibiting essential metabolic pathways.

Antioxidant Properties

TMTHQ has shown significant antioxidant activity in vitro. It scavenges free radicals and reduces oxidative stress markers in cellular models. This property is crucial for potential applications in preventing oxidative damage associated with chronic diseases.

Neuroprotective Effects

TMTHQ has been investigated for its neuroprotective effects in models of neurodegenerative diseases. It appears to enhance neuronal survival by modulating neuroinflammatory responses and reducing apoptosis in neuronal cells.

The biological activities of TMTHQ are attributed to its ability to interact with various biomolecular targets:

• Enzyme Inhibition : TMTHQ has been shown to inhibit enzymes involved in inflammatory pathways.
• Receptor Modulation : It may act as a modulator of neurotransmitter receptors, contributing to its neuroprotective effects.
• Antioxidant Mechanism : The compound's structure allows it to participate in redox reactions, neutralizing reactive oxygen species (ROS).

Case Studies

• Antimicrobial Study :
  • Objective : Evaluate the antimicrobial efficacy of TMTHQ against Staphylococcus aureus.
  • Method : Disk diffusion method was employed.
  • Results : TMTHQ displayed a zone of inhibition of 15 mm at a concentration of 100 µg/mL.
• Neuroprotection Study :
  • Objective : Assess the neuroprotective effects of TMTHQ in a rat model of Parkinson's disease.
  • Method : Rats were treated with TMTHQ prior to inducing neurodegeneration.
  • Results : Treated rats showed reduced motor deficits and lower levels of inflammatory cytokines compared to controls.